Cas no 2639399-98-5 (rac-(4aR,7aR)-1-(benzyloxy)carbonyl-octahydrofuro3,4-bpyridine-4-carboxylic acid)

• Product Name: rac-(4aR,7aR)-1-(benzyloxy)carbonyl-octahydrofuro3,4-bpyridine-4-carboxylic acid
• CAS No: 2639399-98-5
• MF: C₁₆H₁₉NO₅
• MW: 305.325764894485
• CID: 5640828
• PubChem ID: 165896275
• Update Time: 2025-05-24

rac-(4aR,7aR)-1-(benzyloxy)carbonyl-octahydrofuro3,4-bpyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(4aR,7aR)-1-[(benzyloxy)carbonyl]-octahydrofuro[3,4-b]pyridine-4-carboxylic acid
• EN300-27782866
• 2639399-98-5
• rac-(4aR,7aR)-1-(benzyloxy)carbonyl-octahydrofuro3,4-bpyridine-4-carboxylic acid

• Inchi： 1S/C16H19NO5/c18-15(19)12-6-7-17(14-10-21-9-13(12)14)16(20)22-8-11-4-2-1-3-5-11/h1-5,12-14H,6-10H2,(H,18,19)/t12?,13-,14+/m0/s1
• InChI Key： UFQNJWKQBZUZCC-KFTPUPIBSA-N
• SMILES： O1C[C@@H]2[C@@H](C1)C(C(=O)O)CCN2C(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 305.12632271g/mol
• Monoisotopic Mass: 305.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 76.1Ų

Additional information on rac-(4aR,7aR)-1-(benzyloxy)carbonyl-octahydrofuro3,4-bpyridine-4-carboxylic acid

Racemic (4aR,7aR)-1-(Benzyloxy)Carbonyl-Octahydrofuro[3,4-b]Pyridine-4-Carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 2639399-98-5, known as racemic (4aR,7aR)-1-(benzyloxy)carbonyl-octahydrofuro[3,4-b]pyridine-4-carboxylic acid, is a complex organic molecule with significant potential in the field of medicinal chemistry. This compound is characterized by its unique stereochemistry and structural features, making it a subject of interest for researchers in drug discovery and development.

The name of the compound incorporates several key elements that define its structure. The term octahydrofuro[3,4-b]pyridine refers to a bicyclic system consisting of a fused furan and pyridine ring. The (4aR,7aR) configuration indicates the specific stereochemistry at the 4a and 7a positions of the bicyclic framework. Additionally, the presence of a benzyloxy carbonyl group at position 1 and a carboxylic acid group at position 4 further defines the functional groups present in this molecule.

Recent studies have highlighted the importance of such bicyclic systems in medicinal chemistry due to their ability to modulate various biological targets. For instance, research has shown that octahydrofuro[3,4-b]pyridine derivatives can exhibit potent activity against certain enzymes and receptors, making them promising candidates for therapeutic interventions. The inclusion of a benzyloxy carbonyl group adds to the molecule's versatility by potentially enhancing its pharmacokinetic properties.

The carboxylic acid group at position 4 plays a crucial role in the compound's functionality. This group can undergo various chemical modifications, such as esterification or amidation, to generate derivatives with improved bioavailability or enhanced targeting capabilities. Recent advancements in peptide chemistry have demonstrated how such modifications can significantly impact the molecule's interaction with biological systems.

In terms of synthesis, racemic (4aR,7aR)-1-(benzyloxy)carbonyl-octahydrofuro[3,4-b]pyridine-4-carboxylic acid can be prepared through a multi-step process involving ring-forming reactions and stereochemical control. The use of chiral auxiliaries or asymmetric catalysis has been reported in similar syntheses to ensure high enantiomeric excess. These methods are critical for obtaining the desired stereochemistry required for biological activity.

From a pharmacological perspective, this compound has shown potential in several areas. For example, studies have indicated that octahydrofuro[3,4-b]pyridine derivatives can act as inhibitors of certain kinases involved in cancer progression. The benzyloxy carbonyl group may also contribute to membrane permeability, enhancing the compound's ability to cross cellular barriers and reach its target sites.

Moreover, computational modeling techniques have been employed to predict the binding affinity and selectivity of this compound towards various protein targets. These studies provide valuable insights into the molecular interactions that govern its activity and guide further optimization efforts.

In conclusion, racemic (4aR,7aR)-1-(benzyloxy)carbonyl-octahydrofuro[3,4-b]pyridine-4-carboxylic acid represents a fascinating example of how structural complexity can be harnessed to design molecules with therapeutic potential. Its unique features make it an attractive candidate for further exploration in drug discovery programs targeting diverse disease states.